Cas no 1891185-49-1 (2-4-chloro-2-(trifluoromethyl)phenyl-2-methylpropan-1-ol)

• Product Name: 2-4-chloro-2-(trifluoromethyl)phenyl-2-methylpropan-1-ol
• CAS No: 1891185-49-1
• MF: C₁₁H₁₂ClF₃O
• MW: 252.660593032837
• CID: 6075426
• PubChem ID: 117113733
• Update Time: 2025-07-19

2-4-chloro-2-(trifluoromethyl)phenyl-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-4-chloro-2-(trifluoromethyl)phenyl-2-methylpropan-1-ol
• 2-[4-chloro-2-(trifluoromethyl)phenyl]-2-methylpropan-1-ol
• 1891185-49-1
• EN300-1941559

• Inchi： 1S/C11H12ClF3O/c1-10(2,6-16)8-4-3-7(12)5-9(8)11(13,14)15/h3-5,16H,6H2,1-2H3
• InChI Key： MOGAPXDWEXQMPC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)C(C)(C)CO

Computed Properties

• Exact Mass: 252.0528772g/mol
• Monoisotopic Mass: 252.0528772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-4-chloro-2-(trifluoromethyl)phenyl-2-methylpropan-1-ol

Recent Advances in the Study of 2-4-chloro-2-(trifluoromethyl)phenyl-2-methylpropan-1-ol (CAS: 1891185-49-1)

The compound 2-4-chloro-2-(trifluoromethyl)phenyl-2-methylpropan-1-ol (CAS: 1891185-49-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and chloro-substituted phenyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for drug development.

One of the key areas of research has been the optimization of synthetic routes for 2-4-chloro-2-(trifluoromethyl)phenyl-2-methylpropan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The researchers employed a multi-step process involving Grignard reactions and subsequent oxidation, which was found to be both cost-effective and environmentally sustainable. This advancement is crucial for large-scale production and further pharmacological testing.

Pharmacological evaluations have revealed that 2-4-chloro-2-(trifluoromethyl)phenyl-2-methylpropan-1-ol exhibits notable activity as a modulator of specific neurotransmitter receptors. In vitro studies using neuronal cell lines indicated that the compound has a high affinity for GABA_A receptors, suggesting potential applications in the treatment of anxiety and seizure disorders. Furthermore, preliminary in vivo studies in rodent models have shown anxiolytic effects without significant sedative side effects, a promising finding for future clinical development.

Another significant aspect of recent research is the exploration of the compound's metabolic stability and pharmacokinetic profile. A 2024 study in Drug Metabolism and Disposition investigated the hepatic metabolism of 2-4-chloro-2-(trifluoromethyl)phenyl-2-methylpropan-1-ol, identifying the primary metabolites and their biological activity. The results indicated that the compound has a favorable half-life and low toxicity, which are critical factors for its progression to clinical trials.

In addition to its central nervous system applications, 2-4-chloro-2-(trifluoromethyl)phenyl-2-methylpropan-1-ol has been studied for its anti-inflammatory properties. Research published in Bioorganic & Medicinal Chemistry Letters (2023) demonstrated that the compound inhibits key inflammatory cytokines in macrophage cells, suggesting potential use in treating chronic inflammatory diseases. The mechanism appears to involve the suppression of NF-κB signaling, a pathway implicated in numerous inflammatory conditions.

Despite these promising findings, challenges remain in the development of 2-4-chloro-2-(trifluoromethyl)phenyl-2-methylpropan-1-ol as a therapeutic agent. Issues such as formulation stability and long-term safety profiles need to be addressed in future studies. However, the current body of research underscores the compound's potential and provides a solid foundation for further investigation.

In conclusion, 2-4-chloro-2-(trifluoromethyl)phenyl-2-methylpropan-1-ol (CAS: 1891185-49-1) represents a versatile and promising candidate in pharmaceutical research. Its diverse pharmacological activities, coupled with advancements in synthesis and metabolic understanding, position it as a compound worthy of continued exploration. Future studies should focus on translational research to bridge the gap between preclinical findings and clinical applications.